![molecular formula C31H27ClN4O2S B2932162 6-Benzyl-2-(2-phenylquinoline-4-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride CAS No. 1215753-54-0](/img/structure/B2932162.png)
6-Benzyl-2-(2-phenylquinoline-4-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Phenyl-quinoline-4-carboxylic acid derivatives are a group of compounds that have been studied for their potential as Cholesteryl Ester Transfer Protein (CETP) inhibitors . These compounds have shown activity against CETP, with some displaying significant inhibitory rates .
Synthesis Analysis
The synthesis of new 2-phenyl-quinoline-4-carboxylic acid derivatives involves several steps starting from aniline, 2-nitrobenzaldehyde, pyruvic acid followed by Doebner reaction, amidation, reduction, acylation, and amination .Molecular Structure Analysis
The molecular structure of 2-Phenyl-4-quinolinecarbohydrazide, a related compound, has a molecular formula of C16H13N3O .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of these compounds include Doebner reaction, amidation, reduction, acylation, and amination .Physical And Chemical Properties Analysis
The physical and chemical properties of these compounds can vary. For example, 2-Phenyl-4-quinolinecarbohydrazide has a molecular weight of 263.294 Da .Scientific Research Applications
Metabolic Pathways and Pharmacokinetics
Research on related compounds, such as orexin receptor antagonists like N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868), has provided insights into their metabolic pathways and pharmacokinetics. For instance, SB-649868 is extensively metabolized, with its elimination occurring principally via the feces, highlighting the importance of understanding the metabolic and excretion pathways of similar compounds (Renzulli et al., 2011).
Potential Therapeutic Uses
The investigation into related compounds also sheds light on potential therapeutic applications. For example, sapropterin dihydrochloride, a synthetic form of 6R-tetrahydrobiopterin (BH4), is used for treating phenylketonuria (PKU), indicating that similar compounds could have therapeutic applications in metabolic disorders or other conditions (Keil et al., 2013).
Environmental and Health Exposure
Research on exposure to environmental chemicals, including pyrethroid and organophosphate pesticides, emphasizes the need to understand the exposure pathways and health impacts of chemicals, including potential novel compounds. This highlights the relevance of assessing the safety profiles of new compounds, their environmental persistence, and potential exposure risks (Bravo et al., 2019).
Mechanism of Action
These compounds have been studied for their potential as inhibitors of histone deacetylases (HDACs), which are a group of enzymes that remove acetyl groups from histone proteins . Inhibition of HDACs has been extensively studied as a potential therapeutic target in the development of anticancer drugs .
Future Directions
properties
IUPAC Name |
6-benzyl-2-[(2-phenylquinoline-4-carbonyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C31H26N4O2S.ClH/c32-29(36)28-23-15-16-35(18-20-9-3-1-4-10-20)19-27(23)38-31(28)34-30(37)24-17-26(21-11-5-2-6-12-21)33-25-14-8-7-13-22(24)25;/h1-14,17H,15-16,18-19H2,(H2,32,36)(H,34,37);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSYOJBDDRQZOBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=C1C(=C(S2)NC(=O)C3=CC(=NC4=CC=CC=C43)C5=CC=CC=C5)C(=O)N)CC6=CC=CC=C6.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C31H27ClN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
555.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.